Cas no 1807106-14-4 (3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1807106-14-4
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4804090
• Update Time: 2025-06-25

3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H5F5INO/c9-7(10)5-3(2-16)4(14)1-15-6(5)8(11,12)13/h1,7,16H,2H2
• InChI Key： XWLHNYFFIKNMCK-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)(F)F)C(C(F)F)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-methanol

Introduction to 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-methanol (CAS No. 1807106-14-4)

3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-methanol (CAS No. 1807106-14-4) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of multiple fluorinated substituents and an iodine atom, make it a valuable intermediate in the synthesis of various bioactive molecules. The compound belongs to the pyridine family, which is well-documented for its role in medicinal chemistry due to its ability to interact with biological targets in multiple ways.

The difluoromethyl and trifluoromethyl groups in the molecule contribute to its high lipophilicity and metabolic stability, which are critical factors in drug design. These fluorine atoms can also modulate the electronic properties of the molecule, influencing its reactivity and binding affinity to biological targets. The iodo substituent at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in the development of novel therapeutics. For instance, researchers have leveraged its structural framework to design inhibitors targeting enzymes involved in cancer metabolism. The trifluoromethyl group, in particular, has been shown to enhance binding affinity and selectivity, a phenomenon often attributed to its ability to increase metabolic stability and reduce susceptibility to enzymatic degradation.

In the realm of agrochemicals, 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-methanol has been explored as a precursor for herbicides and fungicides. The fluorinated moieties contribute to the compound's bioactivity by improving its resistance to environmental degradation and enhancing its interaction with biological receptors in pests. This has led to interest in developing next-generation crop protection agents with improved efficacy and environmental profiles.

The compound's methanol moiety at the 4-position also offers opportunities for further derivatization, enabling the synthesis of a diverse array of analogs for structure-activity relationship (SAR) studies. Such studies are essential for optimizing drug candidates by fine-tuning their pharmacological properties. The iodine atom at the 5-position serves as a versatile synthetic handle, allowing chemists to introduce additional functional groups through palladium-catalyzed reactions, thereby expanding the molecular toolbox available for drug discovery.

One notable application of this compound is in the synthesis of kinase inhibitors, which are pivotal in targeted cancer therapies. The combination of fluorinated groups and an iodine atom provides a scaffold that can be readily modified to achieve high selectivity for specific kinases implicated in tumor growth and progression. By tailoring the substituents around the pyridine core, researchers can fine-tune the inhibitory activity against desired targets while minimizing off-target effects.

Another emerging area where 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-methanol is making strides is in the development of antiviral agents. The structural motif has been incorporated into molecules designed to interfere with viral replication cycles. The electron-withdrawing nature of the fluorinated groups enhances the molecule's ability to interact with viral enzymes, disrupting critical steps in their life cycle. This approach has shown promise in preclinical studies against various RNA viruses.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. Key steps include halogenation strategies to introduce the iodine atom and fluorination techniques to incorporate the difluoromethyl and trifluoromethyl groups. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields.

In conclusion, 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-methanol (CAS No. 1807106-14-4) is a versatile building block with significant potential across multiple sectors of chemical biology and medicine. Its unique structural features make it an invaluable asset for synthetic chemists working on next-generation therapeutics, agrochemicals, and materials science applications. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in innovation within these fields.